molecular formula C12H13N3O4 B14008259 1-(2,5-Dimethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid

1-(2,5-Dimethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid

Cat. No.: B14008259
M. Wt: 263.25 g/mol
InChI Key: UEBARJWNQKSATR-UHFFFAOYSA-N
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Description

1-(2,5-Dimethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid is a synthetic organic compound that belongs to the class of triazole derivatives This compound is characterized by the presence of a triazole ring substituted with a 2,5-dimethoxyphenyl group and a carboxylic acid group

Preparation Methods

The synthesis of 1-(2,5-Dimethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid typically involves the following steps:

Industrial production methods for this compound may involve optimization of reaction conditions to improve yield and purity, as well as the use of scalable processes suitable for large-scale synthesis.

Chemical Reactions Analysis

1-(2,5-Dimethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid undergoes various chemical reactions, including:

Common reagents and conditions used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various catalysts to facilitate substitution reactions. The major products formed from these reactions depend on the specific reagents and conditions used.

Mechanism of Action

The mechanism of action of 1-(2,5-Dimethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific biological activity being studied .

Comparison with Similar Compounds

1-(2,5-Dimethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid can be compared with other similar compounds, such as:

The uniqueness of this compound lies in its specific structural features and the diverse range of applications it offers in various scientific fields.

Properties

Molecular Formula

C12H13N3O4

Molecular Weight

263.25 g/mol

IUPAC Name

1-(2,5-dimethoxyphenyl)-5-methyltriazole-4-carboxylic acid

InChI

InChI=1S/C12H13N3O4/c1-7-11(12(16)17)13-14-15(7)9-6-8(18-2)4-5-10(9)19-3/h4-6H,1-3H3,(H,16,17)

InChI Key

UEBARJWNQKSATR-UHFFFAOYSA-N

Canonical SMILES

CC1=C(N=NN1C2=C(C=CC(=C2)OC)OC)C(=O)O

Origin of Product

United States

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